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For Researchers, Scientists, and Drug Development Professionals

Introduction

AF 568 NHS ester is a bright, photostable, and amine-reactive fluorescent dye commonly
utilized in fluorescence microscopy and other fluorescence-based applications.[1][2][3] Its
succinimidyl ester (NHS ester) moiety readily reacts with primary amines on proteins,
antibodies, and other biomolecules to form stable amide bonds.[1][4] This property makes it an
excellent tool for covalently labeling molecules of interest for visualization and analysis.
Spectrally similar to Alexa Fluor® 568, AF 568 offers a robust and cost-effective solution for a
variety of imaging applications, including confocal microscopy, flow cytometry, and Western
blotting.[2][5][6] The dye is characterized by its bright orange fluorescence, high quantum yield,
and pH insensitivity over a wide range, ensuring reliable performance in diverse experimental
conditions.[1][3]

Physicochemical and Spectroscopic Properties

A summary of the key quantitative data for AF 568 NHS ester is presented in the table below
for easy reference and comparison.
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Property Value Reference
Maximum Excitation (Aex) 572 nm [L1051[7]
Maximum Emission (Aem) 598 nm [11051[7]
Molar Extinction Coefficient (g) ~94,238 cm~1M~1 [11[7]
Fluorescence Quantum Yield 0,912 (7]

(®)

Molecular Weight 994.18 g/mol [11151[7]
Solubility Water, DMSO, DMF (115171
Optimal pH for Labeling 8.3-85 [1]

Experimental Protocols

Herein, we provide detailed protocols for the conjugation of AF 568 NHS ester to antibodies
and the subsequent use of the labeled antibody for immunofluorescence staining of cultured
cells.

Protocol 1: Antibody Conjugation with AF 568 NHS Ester

This protocol describes the covalent labeling of an antibody with AF 568 NHS ester.

Workflow for Antibody Conjugation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [AF 568 NHS Ester: Application Notes and Protocols for
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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